Cas no 2648-47-7 (5H-Octafluoropentanal, Technical Grade)

• Product Name: 5H-Octafluoropentanal, Technical Grade
• CAS No: 2648-47-7
• MF: C₅H₂F₈O
• MW: 230.05600976944
• CID: 254044
• PubChem ID: 542849
• Update Time: 2025-11-02

5H-Octafluoropentanal, Technical Grade Chemical and Physical Properties

Names and Identifiers

• Pentanal,2,2,3,3,4,4,5,5-octafluoro-
• 2,2,3,3,4,4,5,5-Octafluoropentanal
• 1,1,2,2,3,3,4,4-Octafluoropentanal
• 2,2,3,3,4,4,5,5-octafluoro-pentanal
• 2,2,3,3,4,4,5,5-octafluorovaleraldehyde
• 5H-octafluoro-valeraldehyde
• 5H-Octafluor-valeraldehyd
• 5H-Perfluoropentanal
• 5-hydrooctafluoropentanal
• NS00018882
• SCHEMBL14601153
• DTXSID20337466
• 2, 2, 3, 3, 4, 4, 5, 5-octafluoropentanal
• 5H-Octafluoropentanal, Technical Grade
• A818466
• 5H-Octafluoropentanal
• 2,2,3,3,4,4,5,5-octakis(fluoranyl)pentanal
• 2648-47-7
• LS-02179
• Pentanal, 2,2,3,3,4,4,5,5-octafluoro-
• 1H,5H-Octafluoropentanal
• MFCD00155897
• AKOS005171615
• J-016447
• FT-0620455
• 2,2,3,3,4,4,5,5-Octafluoropentanal; 2,2,3,3,4,4,5,5-Octafluorovaleraldehyde; 5-Hydrooctafluorovaleraldehyde; ?-Hydrooctafluoropentanoic Aldehyde
• STK503637
• ALBB-005942
• DB-046966
• BBL104400

• MDL： MFCD00155897
• Inchi： 1S/C5H2F8O/c6-2(7)4(10,11)5(12,13)3(8,9)1-14/h1-2H
• InChI Key： BQFRALWVZATVGY-UHFFFAOYSA-N
• SMILES： FC(C(C=O)(F)F)(C(C(F)F)(F)F)F

Computed Properties

• Exact Mass: 229.99800
• Monoisotopic Mass: 229.99778998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.508
• Boiling Point: 86°C
• Flash Point: 5.6°C
• Refractive Index: 1.277
• PSA: 17.07000
• LogP: 2.35630

5H-Octafluoropentanal, Technical Grade Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 5H-Octafluoropentanal, Technical Grade

5H-Octafluoropentanal, Technical Grade (CAS No. 2648-47-7): A Comprehensive Guide

5H-Octafluoropentanal (CAS No. 2648-47-7) is a highly specialized fluorinated aldehyde with unique chemical properties that make it valuable in various industrial and research applications. As a technical grade compound, it is primarily used in synthetic chemistry, material science, and specialty chemical formulations. This article delves into the molecular structure, properties, applications, and market trends of this intriguing compound.

The chemical formula of 5H-Octafluoropentanal is C5H2F8O, featuring eight fluorine atoms that significantly influence its reactivity and physical characteristics. The presence of fluorine atoms creates strong carbon-fluorine bonds, resulting in exceptional thermal stability and chemical resistance. These properties have made it a subject of interest for researchers exploring fluorinated building blocks for advanced materials.

One of the most remarkable features of 5H-Octafluoropentanal Technical Grade is its role as a precursor in the synthesis of fluorinated compounds. Recent studies highlight its potential in creating high-performance materials with applications ranging from hydrophobic coatings to specialty polymers. The compound's ability to introduce fluorine atoms into molecular structures makes it particularly valuable in developing materials with enhanced durability and environmental resistance.

In the pharmaceutical sector, researchers are investigating 2648-47-7 as a potential intermediate for novel drug candidates. While not directly used in medications, its unique fluorination pattern offers possibilities for creating more metabolically stable pharmaceutical compounds. This aligns with current industry trends toward fluorinated pharmaceuticals that demonstrate improved bioavailability and longer half-lives.

The electronics industry has shown growing interest in 5H-Octafluoropentanal for its potential applications in semiconductor manufacturing and electronic material development. Its thermal stability and low surface energy characteristics make it suitable for specialized coating applications in microelectronics, particularly in the era of miniaturization and high-performance computing demands.

From an environmental perspective, the persistence and potential ecological impact of fluorinated compounds have become important considerations. While 5H-Octafluoropentanal Technical Grade offers numerous industrial benefits, researchers are actively studying its environmental fate and developing more sustainable synthesis methods. This reflects the broader chemical industry's shift toward green chemistry principles and reduced environmental footprints.

The global market for specialty fluorinated compounds like 5H-Octafluoropentanal has seen steady growth, driven by demand from advanced material sectors. Market analysts project continued expansion, particularly in Asia-Pacific regions where electronics and material science industries are rapidly developing. However, supply chain considerations and raw material availability remain important factors for potential users.

Handling and storage of 2648-47-7 require standard chemical safety protocols. While not classified under stringent regulatory categories, proper ventilation and personal protective equipment are recommended when working with this compound. Its technical grade specification typically indicates purity levels suitable for industrial applications rather than analytical or pharmaceutical purposes.

Recent advancements in fluorination chemistry have opened new possibilities for 5H-Octafluoropentanal derivatives. Researchers are exploring catalytic methods to improve the efficiency of fluorination reactions using this compound as a starting material. These developments could significantly impact production costs and accessibility for various industrial applications.

For laboratories and industries considering 5H-Octafluoropentanal Technical Grade, it's essential to source from reputable suppliers who can provide detailed technical specifications and safety data. The compound's performance in specific applications can vary based on purity levels and the presence of trace impurities, making supplier selection a critical factor.

Looking toward the future, 2648-47-7 is poised to maintain its niche but important role in specialty chemical applications. As material science continues to advance, particularly in areas requiring fluorine-containing compounds, the demand for well-characterized fluorinated building blocks like 5H-Octafluoropentanal is likely to increase.

In conclusion, 5H-Octafluoropentanal, Technical Grade (CAS No. 2648-47-7) represents a fascinating example of how fluorinated compounds continue to enable innovation across multiple industries. From advanced materials to potential pharmaceutical applications, its unique properties offer researchers and industrial chemists valuable tools for molecular design and material development.